Heptanophenone
Cat. No. B155562
M. Wt: 190.28 g/mol
InChI Key: UXMQORVHJMUQFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06353139B1
Procedure details
Under the same reaction procedure and conditions as in Example 1 (benzaldehyde 0.5 mmol, 2-amino-3-picoline 0.1 mmol, aniline 0.3 mmol, bezoic acid 0.03 mmol), 1-hexene and toluene at various amounts as shown in the following table 8, were added to each 500 ml pressure reactor. The mixture was stirred at normal temperature for 2-3 minutes and then combined with Rh(PPh3)3Cl 0.01 mmol. While the reactor was stopped with a stopper, the reactants were heated at 130 ° C. for 1 hour with stirring. After completion of the reaction, gas chromatography was conducted to determine the yields of heptanophenone, products according to 1-hexene and toluene of various amounts. The results are given in Table 8, below.
Identifiers
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REACTION_CXSMILES
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[CH:1](=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.NC1C(C)=CC=CN=1.N[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.C(O)(=O)C1C=CC=CC=1.C=CCCCC>C1(C)C=CC=CC=1>[C:1]([C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)(=[O:8])[CH2:22][CH2:23][CH2:18][CH2:19][CH2:20][CH3:21]
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Inputs
Step One
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Name
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|
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Quantity
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0.5 mmol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)=O
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Name
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|
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Quantity
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0.1 mmol
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Type
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reactant
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Smiles
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NC1=NC=CC=C1C
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Name
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Quantity
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0.3 mmol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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|
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Quantity
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0.03 mmol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)O
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
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C=CCCCC
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
[Compound]
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Name
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Rh(PPh3)3Cl
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Quantity
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0.01 mmol
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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130 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at normal temperature for 2-3 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added to each 500 ml pressure reactor
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STIRRING
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Type
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STIRRING
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Details
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with stirring
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction, gas chromatography
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Outcomes
Product
Details
Reaction Time |
2.5 (± 0.5) min |
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Name
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|
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Type
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product
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Smiles
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C(CCCCCC)(=O)C1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
